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Compound of Interest

Compound Name: 3-Acetoxycinnamic acid

CAS No.: 20375-42-2

Cat. No.: B1276283

Get Quote

Theoretical Fragmentation Pathways
The fragmentation of 3-acetoxycinnamic acid (Molecular Formula: C₁₁H₁₀O₄, Molecular

Weight: 206.19 g/mol ) is governed by the lability of its ester and carboxylic acid functional

groups. The fragmentation cascade can be predictably initiated depending on the ionization

polarity.

Negative Ion Mode ESI-MS/MS
In negative ion mode, 3-acetoxycinnamic acid readily loses a proton from its carboxylic acid

group to form the deprotonated molecule, [M-H]⁻, at m/z 205.05. This precursor ion is the

starting point for a series of characteristic neutral losses upon collision-induced dissociation

(CID).

Loss of Ketene (42.01 Da): The most prominent fragmentation pathway involves the neutral

loss of ketene (CH₂=C=O) from the acetoxy group. This results in the formation of the 3-

hydroxycinnamate ion at m/z 163.04. This is an energetically favorable rearrangement.
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Decarboxylation (44.00 Da): A competing pathway is the loss of carbon dioxide (CO₂) directly

from the carboxylate group of the precursor ion, yielding a fragment at m/z 161.06.

Sequential Losses: The primary fragment ion at m/z 163.04 (3-hydroxycinnamate) can

undergo further fragmentation, typically through decarboxylation, to produce a fragment at

m/z 119.05. This represents the deprotonated vinylphenol moiety.

The general fragmentation patterns for carboxylic acids often involve the loss of OH (17 Da)

and COOH (45 Da), and for cinnamic acid specifically, decarboxylation is a key fragmentation

route.[1][2] The presence of the acetoxy substituent introduces the characteristic loss of

ketene.

Positive Ion Mode ESI-MS/MS
In positive ion mode, the molecule is protonated, likely at the carbonyl oxygen of the carboxylic

acid, to form the [M+H]⁺ ion at m/z 207.06.

Loss of Water (18.01 Da): The protonated molecule can easily lose a molecule of water,

resulting in a fragment at m/z 189.05.

Loss of Ketene (42.01 Da): Similar to the negative mode, the loss of ketene from the acetoxy

group is a major fragmentation pathway, leading to the protonated 3-hydroxycinnamic acid

ion at m/z 165.05.

Loss of Acetic Acid (60.02 Da): A concerted loss of a neutral acetic acid molecule

(CH₃COOH) can also occur, directly producing an ion at m/z 147.04. This fragment

corresponds to a cinnamoyl cation structure.[3]
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Precursor Ion

(m/z)
Ionization Mode

Proposed

Fragment (m/z)
Neutral Loss Formula of Loss

205.05 ([M-H]⁻) Negative ESI 163.04 Ketene C₂H₂O

205.05 ([M-H]⁻) Negative ESI 161.06 Carbon Dioxide CO₂

163.04 Negative ESI 119.05 Carbon Dioxide CO₂

207.06 ([M+H]⁺) Positive ESI 189.05 Water H₂O

207.06 ([M+H]⁺) Positive ESI 165.05 Ketene C₂H₂O

207.06 ([M+H]⁺) Positive ESI 147.04 Acetic Acid C₂H₄O₂

Visualization of Fragmentation Pathways

Negative Ion Mode Fragmentation Positive Ion Mode Fragmentation
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[M+H-C₂H₄O₂]⁺
m/z 147.04

- C₂H₄O₂ (Acetic Acid)

Sample Preparation LC-MS/MS Analysis Data Interpretation

Stock Solution
(1 mg/mL)

Working Solution
(10 µg/mL)

Final Sample
(~100 ng/mL)

Filtration
(0.22 µm)

LC Separation
(C18 Column)

ESI Source
(+/- Mode)

Full Scan (MS1)
Find Precursor

Collision Cell
(CID)

Product Ion Scan (MS2)
Detect Fragments Spectrum Analysis Structure Confirmation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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